Cas no 21635-03-0 (Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester)

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester structure
21635-03-0 structure
Product Name:Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester
CAS No:21635-03-0
MF:C15H17F5O2
MW:324.28630232811
MDL:MFCD00052417
CID:253646
PubChem ID:53442984
Update Time:2025-04-19

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester
    • PENTAFLUOROBENZYL N-OCTANOATE
    • 2,3,4,5,6-PENTAFLUOROBENZYL OCTANOATE;
    • 21635-03-0
    • DIFLUORO(2,3,4-TRIFLUOROPHENYL)METHYL OCTANOATE
    • A815549
    • AKOS015839914
    • Pentafluorobenzyl octanoate
    • Pentafluorobenzyl caprylate
    • MDL： MFCD00052417
    • Inchi： 1S/C15H17F5O2/c1-2-3-4-5-6-7-12(21)22-15(19,20)10-8-9-11(16)14(18)13(10)17/h8-9H,2-7H2,1H3
    • InChI Key： AERZFSLRHXRIPF-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=C(C=1F)F)F)(OC(CCCCCCC)=O)F

Computed Properties

  • Exact Mass: 324.11500
  • Monoisotopic Mass: 324.11487059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.78580

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019115145-25g
Difluoro(2,3,4-trifluorophenyl)methyl octanoate
 21635-03-0 95%
25g
 $411.48 2023-09-02
Oakwood
008408
Pentafluorobenzyl n-octanoate
 21635-03-0
008408
 $0.00 2023-04-12
Oakwood
-008408
Pentafluorobenzyl n-octanoate
 21635-03-0
008408
 $0.00 2024-07-19
Ambeed
A313052-25g
Difluoro(2,3,4-trifluorophenyl)methyl octanoate
 21635-03-0 95+%
25g
 $379.0 2024-08-03
Crysdot LLC
CD12095843-25g
Difluoro(2,3,4-trifluorophenyl)methyl octanoate
 21635-03-0 95+%
25g
 $377 2024-07-24

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester Related Literature

21635-03-0 (Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk